Cas no 104655-23-4 (Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3))

Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3) structure
104655-23-4 structure
Product Name:Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3)
CAS No:104655-23-4
MF:C21H32Cl3N3O2
MW:464.856682777405
CID:161568
PubChem ID:59876
Update Time:2025-04-19

Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3)
    • 4-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]-N-methylaniline,trihydrochloride
    • 1-[4-(N-Methylaminophenoxy)]-3-{N1-[N4-(2-methoxyphenyl)piperazinyl]}propane hydrochloride
    • 4-(3-(4-(2-Methoxyphenyl)-1-piperazinyl)propoxy)-N-methylbenzenamine trihydrochloride hydrate
    • 4-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}-N-methylaniline trihydrochloride
    • AC1L1S4K
    • Benzenamine, 4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)-N-met
    • LS-28369
    • Benzenamine, 4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)-N-methyl-, trihydrochloride, hydrate
    • 104655-23-4
    • DTXSID20146631
    • Inchi: 1S/C21H29N3O2.3ClH/c1-22-18-8-10-19(11-9-18)26-17-5-12-23-13-15-24(16-14-23)20-6-3-4-7-21(20)25-2;;;/h3-4,6-11,22H,5,12-17H2,1-2H3;3*1H
    • InChI Key: AXFRRAFNZQAHRY-UHFFFAOYSA-N
    • SMILES: Cl.Cl.Cl.O(C1C=CC(=CC=1)NC)CCCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

  • Exact Mass: 463.15636
  • Monoisotopic Mass: 463.15601
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 380
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37

Experimental Properties

  • Boiling Point: 540.8°Cat760mmHg
  • Flash Point: 280.9°C
  • PSA: 36.97
  • LogP: 5.80990
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd